2-(4-(2-Ethoxybenzoyl)piperazin-1-yl)-1-(furan-2-yl)ethanone oxalate

• IUPAC Name: 2-[4-(2-ethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethanone;oxalic acid
• InChI: InChI=1S/C19H22N2O4.C2H2O4/c1-2-24-17-7-4-3-6-15(17)19(23)21-11-9-20(10-12-21)14-16(22)18-8-5-13-25-18;3-1(4)2(5)6/h3-8,13H,2,9-12,14H2,1H3;(H,3,4)(H,5,6)
• InChI Key: VYEIZMGVGOOSLP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)N2CCN(CC2)CC(=O)C3=CC=CO3.C(=O)(C(=O)O)O
• Molecular Formula: C21H24N2O8
• Molecular Weight: 432.4 g/mol

Description

2-(4-(2-Ethoxybenzoyl)piperazin-1-yl)-1-(furan-2-yl)ethanone oxalate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is also known as EBF and is a derivative of benzoylpiperazine. EBF has been shown to exhibit potent pharmacological activity, making it a promising candidate for further research.

Scientific Research Applications

Antidepressant and Antianxiety Activities

A study explored the synthesis and pharmacological evaluation of novel derivatives with structural elements similar to the compound , showing potential antidepressant and antianxiety activities. These compounds were synthesized through several chemical reactions, starting from 2-acetylfuran, and their structures were confirmed using various spectroscopic methods. The biological evaluation revealed significant activities in behavioral models, suggesting their potential use in treating depression and anxiety disorders (Kumar et al., 2017).

Antipsychotic Potential

Another research effort focused on conformationally restricted butyrophenones with structural similarity, evaluated as antipsychotic agents. These compounds showed affinity for dopamine and serotonin receptors, indicating their potential as antipsychotic drugs with a favorable profile for avoiding extrapyramidal side effects (Raviña et al., 2000).

Corrosion Inhibition

Research into the inhibitive effect of organic inhibitors on the corrosion of mild steel in acidic mediums included compounds with similar furan and piperazine motifs. These studies demonstrated that such compounds could significantly inhibit corrosion, offering a protective layer on mild steel surfaces, which could be valuable in industrial applications (Singaravelu, Bhadusha, & Dharmalingam, 2022).